Cas no 946001-04-3 (N-(4-Chloro-3-cyclopropylaminomethylbenzyl)propionamide)

• Product Name: N-(4-Chloro-3-cyclopropylaminomethylbenzyl)propionamide
• CAS No: 946001-04-3
• MF: C₁₄H₁₉ClN₂O
• MW: 266.766462564468
• CID: 2154407
• Update Time: 2023-08-05

N-(4-Chloro-3-cyclopropylaminomethylbenzyl)propionamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chloro-3-cyclopropylaminomethylbenzyl)propionamide
• ABTMISICJHRTCL-UHFFFAOYSA-N
• N-(4-Chloro-3-cyclopropylaminomethyl-benzyl)-propionamide
• N-(4-Chloro-3-cyclopropylaminomethylbenzyl)propionamide

• Inchi： 1S/C14H19ClN2O/c1-2-14(18)17-8-10-3-6-13(15)11(7-10)9-16-12-4-5-12/h3,6-7,12,16H,2,4-5,8-9H2,1H3,(H,17,18)
• InChI Key： ABTMISICJHRTCL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CNC(CC)=O)C=C1CNC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 281
• Topological Polar Surface Area: 41.1